Cas no 1260753-24-9 (2-chloro-3-(pyrrolidin-3-yl)quinoline)

• Product Name: 2-chloro-3-(pyrrolidin-3-yl)quinoline
• CAS No: 1260753-24-9
• MF: C₁₃H₁₃ClN₂
• MW: 232.708721876144
• CID: 6207884
• PubChem ID: 116985200
• Update Time: 2025-10-19

2-chloro-3-(pyrrolidin-3-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(pyrrolidin-3-yl)quinoline
• 1260753-24-9
• EN300-1986310

• Inchi： 1S/C13H13ClN2/c14-13-11(10-5-6-15-8-10)7-9-3-1-2-4-12(9)16-13/h1-4,7,10,15H,5-6,8H2
• InChI Key： XCJNDEPRNIPWKU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C=CC=CC=2N=1)C1CNCC1

Computed Properties

• Exact Mass: 232.0767261g/mol
• Monoisotopic Mass: 232.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-chloro-3-(pyrrolidin-3-yl)quinoline

Introduction to 2-chloro-3-(pyrrolidin-3-yl)quinoline (CAS No. 1260753-24-9)

2-chloro-3-(pyrrolidin-3-yl)quinoline, identified by the chemical compound code CAS No. 1260753-24-9, is a significant molecular entity in the realm of pharmaceutical and biochemical research. This compound belongs to the quinoline scaffold, a heterocyclic aromatic system widely recognized for its diverse biological activities and therapeutic potential. The structural integration of a chloro substituent at the 2-position and a pyrrolidin-3-yl moiety at the 3-position introduces unique electronic and steric properties, making it a compelling candidate for further exploration in medicinal chemistry.

The quinoline core is renowned for its role in various pharmacological applications, including antimalarial, antibacterial, and anticancer agents. The modification of this core with functional groups such as chloro and pyrrolidinyl derivatives has been strategically employed to enhance binding affinity and selectivity towards target enzymes and receptors. Specifically, the chloro group at the 2-position can participate in hydrogen bonding or π-stacking interactions, while the pyrrolidin-3-yl group introduces a nitrogen-rich environment that can interact with biological targets through hydrogen bonding or salt bridge formation.

In recent years, there has been growing interest in quinoline derivatives as modulators of kinase activity, particularly in the context of cancer therapy. Kinases are enzymes essential for cell signaling pathways, and their dysregulation is often associated with tumorigenesis. The structural features of 2-chloro-3-(pyrrolidin-3-yl)quinoline suggest potential interactions with ATP-binding pockets of kinases, making it a promising scaffold for developing kinase inhibitors. Preliminary computational studies have indicated that this compound may exhibit favorable binding affinities to several kinases, including those overexpressed in resistant cancer cell lines.

Moreover, the pyrrolidin-3-yl substituent has been increasingly utilized in drug design due to its ability to enhance solubility and metabolic stability. This moiety can also serve as a linker to connect different pharmacophoric groups, allowing for the creation of hybrid molecules with enhanced pharmacological properties. The versatility of this scaffold has prompted researchers to explore its potential in treating not only cancer but also other diseases such as infectious disorders and inflammatory conditions.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex quinoline derivatives like 2-chloro-3-(pyrrolidin-3-yl)quinoline. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the desired carbon-carbon bonds with high precision. Additionally, modern spectroscopic methods like NMR and mass spectrometry have facilitated the characterization of these compounds, ensuring their structural integrity before proceeding to biological evaluation.

The biological evaluation of 2-chloro-3-(pyrrolidin-3-yl)quinoline has revealed intriguing results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the proliferation of certain cancer cell lines by targeting specific kinases involved in cell cycle regulation. Furthermore, animal models have shown that this compound can induce apoptosis in tumor cells while maintaining relatively low toxicity towards normal cells. These findings underscore its potential as a lead compound for further development into an anticancer therapeutic agent.

One of the most compelling aspects of quinoline derivatives is their ability to cross the blood-brain barrier (BBB), a property that is crucial for treating neurological disorders. The structural features of 2-chloro-3-(pyrrolidin-3-yl)quinoline, particularly the presence of lipophilic groups like the quinoline core and alkyl chains, may facilitate its penetration through the BBB. This opens up possibilities for its application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where targeted drug delivery is essential.

The synthesis and characterization of 2-chloro-3-(pyrrolidin-3-yl)quinoline also highlight the importance of collaboration between synthetic chemists and biologists. While chemists focus on creating novel molecular structures with desired properties, biologists provide insights into how these structures interact with biological systems. This interdisciplinary approach is crucial for translating laboratory discoveries into viable therapeutic options.

Looking ahead, the future development of 2-chloro-3-(pyrrolidin-3-yl)quinoline could involve further optimization to improve its pharmacokinetic properties, such as bioavailability and half-life. Additionally, exploring its potential in combination therapies with other drugs could enhance its efficacy against resistant tumors or multidrug-resistant pathogens. The integration of machine learning algorithms into drug discovery pipelines may also accelerate the identification of new analogs with improved properties.

In conclusion,2-chloro-3-(pyrrolidin-3-y]quinoline (CAS No. 1260753- 249) represents a promising molecular entity with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and biological evaluation, position it as a valuable candidate for further exploration. As our understanding of disease mechanisms continues to evolve, compounds like this are likely to play a pivotal role in developing next-generation therapeutics.